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Abstract: The overactivation of N-methyl-D-aspartate receptors (NMDARs), particularly those

located outside of the synapse, is a primary driver of excitotoxicity, a pathological process

implicated in numerous neurodegenerative diseases. Recent discoveries have identified a

critical death signaling complex formed by the physical coupling of extrasynaptic NMDARs with

the transient receptor potential melastatin-4 (TRPM4) ion channel. The disruption of this

complex represents a novel and highly specific therapeutic strategy. This document provides a

detailed exploration of Brophenexin, a first-in-class small molecule inhibitor that targets the

NMDAR/TRPM4 interface. We will examine its binding site, mechanism of action, and the

experimental evidence supporting its role as a potent neuroprotectant, offering a new avenue

for drug development in excitotoxicity-related disorders.

The NMDAR/TRPM4 Death Signaling Complex
Excitotoxicity is a phenomenon where excessive stimulation by excitatory neurotransmitters like

glutamate leads to neuronal damage and death.[1] While synaptic NMDAR activity is crucial for

physiological processes like learning and memory, the activation of extrasynaptic NMDARs

triggers a cascade leading to cell death.[1] A pivotal discovery in 2020 elucidated the molecular

basis for this toxic signaling: the formation of a physical complex between extrasynaptic

NMDARs and the TRPM4 channel.[1] TRPM4 is a calcium-activated, non-selective cation

channel that, when coupled with the NMDAR, facilitates neurotoxicity.[2][3][4][5] The disruption
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of this NMDAR/TRPM4 interface has been shown to neutralize the toxic signaling of

extrasynaptic NMDARs without affecting their essential physiological functions.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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